Cas no 1248504-66-6 (2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine)

• Product Name: 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine
• CAS No: 1248504-66-6
• MF: C₈H₇F₃N₂O₂
• MW: 220.148592233658
• CID: 4580898
• PubChem ID: 58055921
• Update Time: 2025-10-28

2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine
• 2,2,2-trifluoro-1-(3-nitrophenyl)ethanamine
• SCHEMBL2437501
• AKOS032965209
• EN300-1928070
• starbld0019797
• 1248504-66-6

• Inchi： 1S/C8H7F3N2O2/c9-8(10,11)7(12)5-2-1-3-6(4-5)13(14)15/h1-4,7H,12H2
• InChI Key： OILJTNSRBUKLKP-UHFFFAOYSA-N
• SMILES： FC(C(C1C=CC=C(C=1)[N+](=O)[O-])N)(F)F

Computed Properties

• Exact Mass: 220.04596196g/mol
• Monoisotopic Mass: 220.04596196g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 71.8Ų

Additional information on 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine

2,2,2-Trifluoro-1-(3-nitrophenyl)ethan-1-amine (CAS No. 1248504-66-6)

The compound 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine (CAS No. 1248504-66-6) is a highly specialized organic chemical with significant applications in various fields of chemistry and materials science. This compound is characterized by its unique structure, which combines a trifluoroethyl group with a nitro-substituted phenyl ring. The trifluoroethyl group contributes to the compound's stability and reactivity, while the nitrophenyl group introduces electronic properties that make it versatile for different chemical reactions.

Recent studies have highlighted the potential of 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine in drug discovery and development. Researchers have explored its role as an intermediate in the synthesis of bioactive compounds, particularly those targeting specific enzymes or receptors. The trifluoromethyl group is known to enhance the lipophilicity of molecules, which can improve their bioavailability and pharmacokinetic profiles. This makes CAS No. 1248504-66-6 a valuable building block in medicinal chemistry.

In addition to its role in pharmaceuticals, 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine has shown promise in materials science. Its ability to form stable covalent bonds with other functional groups makes it a candidate for the synthesis of advanced polymers and coatings. For instance, recent research has demonstrated its use in creating high-performance polyurethanes with improved thermal stability and mechanical properties.

The synthesis of CAS No. 1248504-66-6 typically involves multi-step reactions that require precise control over reaction conditions. One common approach is the nucleophilic substitution of a suitable trifluoromethyl precursor with an amine group derived from the nitrophenyl moiety. This process often involves intermediate purification steps to ensure the final product meets high purity standards required for both research and industrial applications.

From an environmental perspective, understanding the degradation pathways of 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amine is crucial for assessing its potential impact on ecosystems. Recent studies have focused on its biodegradation under aerobic and anaerobic conditions, revealing that certain microbial communities can metabolize this compound efficiently under specific environmental conditions.

In conclusion, CAS No. 1248504-66-6, or 2,2,2-trifluoro-1-(3-nitrophenyl)ethan-1-amines, stands out as a versatile and valuable compound with diverse applications across multiple disciplines. Its unique chemical properties make it an essential component in modern chemical research and development.